Cas no 86787-28-2 ( )

• Product Name: &nbsp
• CAS No: 86787-28-2
• MF: C₁₇H₂₈O₄
• MW: 296.401825904846
• CID: 991928
• PubChem ID: 5458902
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• Tanecetol B [1S-(1R*,4S*,5E,9S*)]
• ZVR767631F
• 86787-28-2
• UNII-ZVR767631F
• TANACETOL
• Q27295915
• Tanacetol-b
• 5-Cyclodecene-1,4-diol, 9-(1-hydroxy-1-methylethyl)-6-methyl-2-methylene-, 4-acetate, (1S-(1R*,4S*,5E,9S*))-
• CHEBI:171712
• 5-Cyclodecene-1,4-diol, 9-(1-hydroxy-1-methylethyl)-6-methyl-2-methylene-, 4-acetate, (1S,4R,5E,9R)-
• NSC-376681
• NSC376681
• [(1R,2E,6R,8S)-8-hydroxy-6-(2-hydroxypropan-2-yl)-3-methyl-9-methylidenecyclodec-2-en-1-yl] acetate
• Tanacetol B
•  

• Inchi： 1S/C17H28O4/c1-11-6-7-14(17(4,5)20)10-16(19)12(2)9-15(8-11)21-13(3)18/h8,14-16,19-20H,2,6-7,9-10H2,1,3-5H3/b11-8+/t14-,15+,16+/m1/s1
• InChI Key： WAGDOKQHNWIHJF-UHITTWDOSA-N
• SMILES： OC(C)(C)[C@@H]1CCC(C)=C[C@@H](CC(=C)[C@H](C1)O)OC(C)=O |t:8|

Computed Properties

• Exact Mass: 296.199
• Monoisotopic Mass: 296.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.06
• Boiling Point: 416.1°Cat760mmHg
• Flash Point: 141.9°C
• PSA: 66.76000
• LogP: 2.74260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids